Cas no 2172227-46-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid
• CAS No: 2172227-46-0
• MF: C₂₂H₂₂F₂N₂O₅
• MW: 432.417293071747
• CID: 6350746
• PubChem ID: 165801847
• Update Time: 2025-11-06

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid
• EN300-1486915
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]butanoic acid
• 2172227-46-0

• Inchi： 1S/C22H22F2N2O5/c1-13(10-19(27)28)26-20(29)22(23,24)12-25-21(30)31-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： PPICEJHFQNMSED-UHFFFAOYSA-N
• SMILES： FC(C(NC(C)CC(=O)O)=O)(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 432.14967813g/mol
• Monoisotopic Mass: 432.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid

Professional Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic Acid (CAS No. 2172227-46-0)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid, identified by its CAS number 2172227-46-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents and biochemical research tools. The structural features of this molecule, including its fluorenylmethoxycarbonyl moiety and the presence of multiple fluorine atoms, contribute to its unique chemical and biological characteristics.

The synthesis and characterization of such complex organic molecules require meticulous attention to detail and a deep understanding of organic chemistry principles. The presence of the 2,2-difluoropropanamidobutanoic acid backbone introduces specific electronic and steric properties that can influence the compound's reactivity and interactions with biological targets. This makes it a valuable scaffold for designing molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of fluorine atoms into drug candidates can significantly alter their pharmacokinetic properties, making them more effective in therapeutic settings. Research has demonstrated that fluorinated amides, such as those found in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid, can exhibit superior bioavailability and reduced susceptibility to enzymatic degradation.

The fluorenylmethoxycarbonyl (Fmoc) group is a commonly used protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal. Its presence in this compound suggests potential applications in peptide coupling reactions or as a precursor for more complex peptide mimetics. The Fmoc moiety also enhances the solubility and handling characteristics of the molecule, making it suitable for various synthetic protocols.

The structural complexity of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid presents both challenges and opportunities for researchers. The combination of fluorine atoms and the amide bond provides a versatile platform for modulating molecular interactions. For instance, the electron-withdrawing effect of fluorine can enhance the binding affinity of the molecule to target proteins, while the amide bond offers a site for further functionalization.

Recent studies have highlighted the potential of fluorinated amides as key components in drug discovery efforts. These studies have shown that molecules containing multiple fluorine atoms can exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The use of computational methods to predict the binding modes of such compounds has further accelerated the discovery process, allowing researchers to design more effective drug candidates with greater precision.

The synthesis of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the final product and confirming its structural integrity.

The biological activity of this compound has been explored in several preclinical studies aimed at identifying novel therapeutic targets. Initial findings suggest that it may have potential applications in modulating enzyme activity or interacting with specific protein receptors. These interactions could lead to new treatments for various diseases, including inflammatory disorders and neurological conditions.

The role of fluorine atoms in enhancing molecular stability has been well-documented in the literature. In particular, fluoroalkyl groups have been shown to improve the bioavailability of drug candidates by increasing their lipophilicity and reducing metabolic clearance. The presence of multiple fluorine atoms in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid may contribute to its enhanced pharmacological efficacy by reinforcing these favorable properties.

In conclusion, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidobutanoic acid (CAS No. 2172227-46-0) is a structurally complex and multifunctional compound with significant potential in pharmaceutical research. Its unique combination of fluorinated moieties and protective groups makes it an attractive candidate for further development as a therapeutic agent or biochemical research tool. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in advancing medical science.